Terephthalic acid

Specification

• Description: Terephthalic acid is a white powder. (NTP, 1992); Terephthalic acid is a benzenedicarboxylic acid carrying carboxy groups at positions 1 and 4. One of three possible isomers of benzenedicarboxylic acid, the others being phthalic and isophthalic acids. It is a conjugate acid of a terephthalate(1-).; Terephthalic acid is a natural product found in Cassia roxburghii, Arabidopsis thaliana, and other organisms with data available.; See also: Pegoterate (monomer of); Polybutester (monomer of) ... View More ...
• CAS No.: 100-21-0
• Molecular Formula: C8H6O4; C8H6O4; C6H4(COOH)2
• Molecular Weight: 166.13 g/mol
• IUPAC Name: terephthalic acid
• Standard InChI: InChI=1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
• Standard InChI Key: KKEYFWRCBNTPAC-UHFFFAOYSA-N
• Impurities: TECHNICAL GRADE: MAXIMUM MOISTURE CONTENT 0.5 WT%; POLYMER GRADE SPECIFICATIONS: ASH, 15 PPM (MAX); TOTAL SIGNIFICANT METALS (MOLYBDINUM, CHROMIUM, NICKEL, COBALT, IRON, TIN, MAGNESIUM) 10 PPM (MAX); 4-FORMYLBENZOIC ACID, 25 PPM (MAX); MOISTURE, 0.5% (MAX)
• SMILES: C1=CC(=CC=C1C(=O)O)C(=O)O
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)C(=O)O
• Boiling Point: greater than 572 °F at 760 mmHg (sublimes without melting) (NTP, 1992); >572 °F (sublimes)
• Colorform: Needles; White crystals or powde
• Flash Point: 260 °C; 500 °F (260 °C) (Open cup)
• Melting Point: Sublimes (NTP, 1992); 427 °C (sealed tube); > 300 °C; sublimes